Cas no 1805650-25-2 (Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate
• CAS No: 1805650-25-2
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4943910
• Update Time: 2025-07-18

Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-10(20)5-8-7(6-19)3-4-9(11(8)12(14)15)22-13(16,17)18/h3-4,12H,2,5H2,1H3
• InChI Key： FMYQQDZRTBUCSG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C#N)C=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate

Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1805650-25-2): A Comprehensive Overview

Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate, identified by its CAS number 1805650-25-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its multifaceted structural features, which include a cyano group, difluoromethyl substituents, and a trifluoromethoxy moiety. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate molecule exhibits a high degree of molecular complexity, which is reflected in its intricate stereochemistry and electronic distribution. The presence of electron-withdrawing groups such as the cyano and trifluoromethoxy substituents influences its reactivity and interaction with biological targets. This compound's design incorporates elements that are frequently explored in drug discovery, particularly the incorporation of fluorine atoms, which are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate with biological receptors. Studies have demonstrated that the specific arrangement of its functional groups allows it to engage with various binding pockets in enzymes and receptors, potentially leading to inhibitory or modulatory effects. For instance, the cyano group can participate in hydrogen bonding or coordinate with metal ions, while the trifluoromethoxy group can enhance binding through electrostatic interactions.

The pharmaceutical industry has shown considerable interest in compounds like Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate due to their potential applications in treating a wide range of diseases. Preliminary studies suggest that this molecule may exhibit properties relevant to anti-inflammatory, antiviral, and anticancer therapies. The difluoromethyl group, in particular, is known for its ability to improve pharmacokinetic profiles by enhancing metabolic stability and reducing susceptibility to enzymatic degradation.

In vitro studies have been conducted to evaluate the biological activity of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate. These investigations have focused on its interaction with key enzymes and receptors involved in disease pathways. For example, researchers have examined its potential as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation. Additionally, its binding affinity for receptors like peroxisome proliferator-activated receptors (PPARs) has been explored, as these receptors play crucial roles in metabolic regulation and are targets for therapeutic intervention.

The synthesis of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies are employed to construct the molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and fluorination methods are commonly utilized. The synthesis often involves multiple steps, each requiring careful optimization to ensure the introduction of functional groups at the correct positions without compromising overall molecular integrity.

The safety profile of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate is another critical aspect that has been thoroughly investigated. Toxicological studies have been performed to assess its acute and chronic effects on living systems. These studies aim to determine safe dosage ranges and identify any potential adverse reactions. The results from these studies are essential for guiding further preclinical development and ensuring that any future therapeutic applications are both effective and safe for human use.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The unique electronic properties of fluorine atoms allow them to significantly influence the pharmacological properties of molecules. In the case of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate, the presence of multiple fluorine atoms enhances its lipophilicity and binding affinity, making it more likely to interact effectively with biological targets. This has led to increased interest in developing fluorinated analogs as lead compounds for new drugs.

Future research directions for Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. By understanding how this compound interacts with biological systems at a molecular level, researchers can identify ways to enhance its therapeutic efficacy while minimizing side effects. Additionally, exploring derivatives of this molecule may reveal new pharmacophores with improved properties for drug development.

The development of novel pharmaceutical agents is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to translate basic research into tangible medical solutions. Compounds like Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethoxy)phenylacetate represent significant milestones in this process, embodying the culmination of years of scientific inquiry and innovation. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target them with precision.